Cas no 142294-56-2 (5-tert-butylthiophene-2-sulfonamide)

• Product Name: 5-tert-butylthiophene-2-sulfonamide
• CAS No: 142294-56-2
• MF: C₈H₁₃NO₂S₂
• MW: 219.324319601059
• MDL: MFCD22565851
• CID: 4597975
• PubChem ID: 15669316
• Update Time: 2025-07-22

5-tert-butylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-tert-butylthiophene-2-sulfonamide
• 2-Thiophenesulfonamide, 5-(1,1-dimethylethyl)-

• MDL： MFCD22565851
• Inchi： 1S/C8H13NO2S2/c1-8(2,3)6-4-5-7(12-6)13(9,10)11/h4-5H,1-3H3,(H2,9,10,11)
• InChI Key： BVMUUMYMJQJIGU-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)SC(C(C)(C)C)=CC=1

5-tert-butylthiophene-2-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-tert-butylthiophene-2-sulfonamide

Introduction to 5-tert-butylthiophene-2-sulfonamide (CAS No. 142294-56-2)

5-tert-butylthiophene-2-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 142294-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and utility in drug development. The presence of a sulfonamide functional group and a tert-butyl substituent imparts unique chemical and pharmacological properties, making it a subject of intense research interest.

The structure of 5-tert-butylthiophene-2-sulfonamide consists of a thiophene ring, which is a five-membered heterocyclic aromatic compound containing sulfur, substituted with a tert-butyl group at the 5-position and a sulfonamide group at the 2-position. This structural configuration contributes to its distinct reactivity and interaction with biological targets. The sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with biological macromolecules.

In recent years, there has been a surge in research focused on thiophene derivatives due to their potential applications in various therapeutic areas. 5-tert-butylthiophene-2-sulfonamide has been studied for its pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory applications. The tert-butyl group enhances lipophilicity, which can improve membrane permeability and bioavailability, while the sulfonamide group provides metabolic stability and binding affinity to target proteins.

One of the most compelling aspects of 5-tert-butylthiophene-2-sulfonamide is its role as a key intermediate in the synthesis of more complex pharmaceutical agents. Researchers have leveraged its structural framework to develop novel compounds with enhanced efficacy and reduced side effects. For instance, modifications of the thiophene ring or the sulfonamide group have led to derivatives with improved binding affinity to enzymes and receptors involved in disease pathways.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The thiophene core is known to interact with neurotransmitter systems, making it a promising candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, the sulfonamide group's ability to modulate enzyme activity suggests that 5-tert-butylthiophene-2-sulfonamide could be used to develop inhibitors targeting specific metabolic pathways relevant to neurodegeneration.

The synthesis of 5-tert-butylthiophene-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only enhance efficiency but also allow for the introduction of additional functional groups, expanding the compound's pharmacological potential.

In addition to its pharmaceutical applications, 5-tert-butylthiophene-2-sulfonamide has shown promise in material science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The thiophene ring's ability to conduct electricity while maintaining stability under various conditions has positioned this compound as a valuable component in next-generation electronic devices.

The biodegradability and environmental impact of 5-tert-butylthiophene-2-sulfonamide are also areas of active investigation. Researchers are exploring ways to design derivatives that are more environmentally friendly while maintaining or enhancing biological activity. This approach aligns with global efforts to develop sustainable pharmaceuticals that minimize ecological footprint without compromising therapeutic efficacy.

Future directions in the study of 5-tert-butylthiophene-2-sulfonamide include exploring its role in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to develop synergistic treatments that address multiple aspects of a disease simultaneously. This strategy could lead to more comprehensive therapeutic solutions with improved patient outcomes.

The development of computational models and high-throughput screening techniques has accelerated the discovery process for compounds like 5-tert-butylthiophene-2-sulfonamide. These tools allow researchers to predict biological activity and optimize molecular structures before experimental validation, significantly reducing the time and cost associated with drug discovery.

In conclusion,5-tert-butylthiophene-2-sulfonamide (CAS No. 142294-56-2) represents a fascinating compound with broad applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and versatile reactivity make it a valuable asset in ongoing research efforts aimed at developing innovative treatments for human diseases and advanced materials. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of today's most pressing scientific challenges.